Cas no 1203172-61-5 (N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1203172-61-5
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5844170
• PubChem ID: 45501902
• Update Time: 2025-06-26

N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide
• 1203172-61-5
• AKOS024497230
• F5094-2319
• SR-01000920869
• N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethylpyrazole-3-carboxamide
• SR-01000920869-1
• N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C21H20N4O2S/c1-14-12-24(2)23-19(14)20(26)25(13-15-7-5-4-6-8-15)21-22-17-11-16(27-3)9-10-18(17)28-21/h4-12H,13H2,1-3H3
• InChI Key： PIPVJQAWVNPUTF-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1N(C(C1C(C)=CN(C)N=1)=O)CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.5Ų

Additional information on N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,4-dimethyl-1H-pyrazole-3-carboxamide

Compound CAS No. 1203172-61-5: N-Benzyl-N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-1,4-Dimethyl-1H-Pyrazole-3-Carboxamide

The compound with CAS No. 1203172-61-5, known as N-Benzyl-N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-1,4-Dimethyl-1H-Pyrazole-3-Carboxamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds and is characterized by its unique combination of functional groups and aromatic systems. The molecule incorporates a benzothiazole ring system, a pyrazole moiety, and a carboxamide group, making it a versatile structure with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

N-Benzyl-N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-1,4-Dimethyl-1H-Pyrazole-3-Carboxamide is synthesized through a series of well-established organic synthesis techniques. The synthesis typically involves the coupling of benzothiazole derivatives with pyrazole-based compounds under specific reaction conditions to form the desired product. The presence of the methoxy group on the benzothiazole ring enhances the compound's stability and bioavailability, making it suitable for biological applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that N-Benzyl-N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-1,4-Dimethyl-1H-Pyrazole-3-Carboxamide exhibits significant inhibitory activity against certain kinases involved in cancer cell proliferation. This makes it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens has been demonstrated in recent experiments, suggesting its use as a fungicide or bactericide in agricultural settings. The methoxy group on the benzothiazole ring contributes to its stability and effectiveness in these applications.

The molecular structure of N-Benzyl-N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-1,4-Dimethyl-H-Pyrazole-Carboxamide is further characterized by its high degree of symmetry and conjugation. These properties not only enhance its chemical stability but also make it an attractive candidate for use in materials science. For example, researchers have investigated its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The conjugated system within the molecule facilitates efficient charge transport properties.

From a synthetic perspective, the compound's preparation involves multiple steps that require precise control over reaction conditions. The synthesis begins with the preparation of the benzothiazole derivative followed by coupling with the pyrazole moiety through amide bond formation. The presence of electron-donating groups such as methoxy and methyl groups plays a crucial role in stabilizing intermediate species during the reaction process.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of N-Benzyl-N-(5-Methoxy-, etc., allowing researchers to predict its behavior under various conditions accurately. These computational studies have been instrumental in optimizing synthetic routes and understanding its interaction with biological systems.

In conclusion, N-Benzyl-N-(5-Methoxy-, etc., represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound